1-[(2,2-Dimethylcyclopropyl)methyl]-1H-1,2,4-triazol-3-amine

• Molecular Formula: C8H14N4
• Molecular Weight: 166.22 g/mol
• IUPAC Name: 1-[(2,2-dimethylcyclopropyl)methyl]-1,2,4-triazol-3-amine
• InChI: InChI=1S/C8H14N4/c1-8(2)3-6(8)4-12-5-10-7(9)11-12/h5-6H,3-4H2,1-2H3,(H2,9,11)
• InChI Key: UHPVMDOPVZKSOG-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC1CN2C=NC(=N2)N)C

Description

1-[(2,2-Dimethylcyclopropyl)methyl]-1H-1,2,4-triazol-3-amine is a triazole derivative characterized by a 1,2,4-triazole core substituted with a (2,2-dimethylcyclopropyl)methyl group at the N1 position and an amine group at the C3 position. The compound’s structure combines the rigidity of the cyclopropane ring with the hydrogen-bonding capability of the triazole amine, making it a promising candidate for pharmaceutical and agrochemical applications. Its molecular formula is C₉H₁₄N₄, with a molecular weight of 178.24 g/mol (calculated based on analogous compounds in ).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(2,2-Dimethylcyclopropyl)methyl]-1H-1,2,4-triazol-3-amine typically involves the reaction of 2,2-dimethylcyclopropylmethylamine with 1H-1,2,4-triazole under specific conditions. One common method includes the use of a base such as sodium hydride (NaH) to deprotonate the triazole, followed by nucleophilic substitution with the cyclopropylmethylamine. The reaction is usually carried out in an aprotic solvent like dimethylformamide (DMF) at elevated temperatures to ensure complete conversion.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis. Additionally, purification techniques such as crystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

1-[(2,2-Dimethylcyclopropyl)methyl]-1H-1,2,4-triazol-3-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide (H2O2) or potassium permanganate (KMnO4) to introduce oxygen-containing functional groups.

Reduction: Reduction reactions can be performed using agents like lithium aluminum hydride (LiAlH4) to convert any oxidized forms back to the original compound.

Substitution: The triazole ring can participate in nucleophilic substitution reactions, where nucleophiles replace one of the hydrogen atoms on the ring.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide (H2O2), potassium permanganate (KMnO4)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Sodium hydride (NaH), dimethylformamide (DMF)

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce various functional groups onto the triazole ring.

Scientific Research Applications

1-[(2,2-Dimethylcyclopropyl)methyl]-1H-1,2,4-triazol-3-amine has several applications in scientific research:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: It is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and infectious diseases.

Industry: The compound is used in the development of new materials and as a catalyst in certain chemical reactions.

Mechanism of Action

The mechanism of action of 1-[(2,2-Dimethylcyclopropyl)methyl]-1H-1,2,4-triazol-3-amine involves its interaction with specific molecular targets and pathways. The triazole ring can interact with enzymes and receptors, potentially inhibiting their activity. The cyclopropyl group may enhance the compound’s binding affinity and stability, leading to more potent biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Table 1: Comparative Analysis of Key Triazol-3-amine Derivatives

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Features
Target Compound	(2,2-Dimethylcyclopropyl)methyl	C₉H₁₄N₄	178.24	High lipophilicity; rigid cyclopropane reduces ring strain
1-[(2-Methylcyclopropyl)methyl]-1H-1,2,4-triazol-3-amine	(2-Methylcyclopropyl)methyl	C₇H₁₂N₄	152.20	Smaller cyclopropane substituent; lower molecular weight
1-(2-Chlorobenzyl)-1H-1,2,4-triazol-3-amine	2-Chlorobenzyl	C₉H₈ClN₄	208.65	Halogenated aromatic group enhances electronegativity and binding affinity
1-[(3-Fluorophenyl)methyl]-1H-1,2,4-triazol-3-amine	3-Fluorobenzyl	C₉H₉FN₄	192.20	Fluorine improves pharmacokinetics; aromaticity may limit metabolic stability
1-[(2,4-Dichlorophenyl)methyl]-1H-1,2,4-triazol-3-amine	2,4-Dichlorobenzyl	C₉H₈Cl₂N₄	243.10	Increased hydrophobicity; potential for halogen bonding

Key Observations:

• The target compound’s dimethylcyclopropyl group confers greater steric bulk and lipophilicity compared to smaller cyclopropane derivatives (e.g., 2-methylcyclopropyl) .
• Halogenated analogs (e.g., 2-chlorobenzyl, 3-fluorobenzyl) exhibit higher electronegativity, enabling halogen bonding but may face metabolic oxidation challenges .
• Aromatic substituents (e.g., phenyl, fluorophenyl) enhance π-π stacking interactions but reduce conformational flexibility compared to aliphatic cyclopropane .

Anticancer Potential:

• Triazole derivatives (e.g., ) exhibit anticancer activity by inhibiting kinases or intercalating DNA. The target compound’s cyclopropane group may enhance metabolic stability compared to phenyl-substituted analogs prone to CYP450 oxidation .
• Halogenated analogs (e.g., 2-chloro-4-fluorobenzyl in ) show stronger binding to hydrophobic pockets but may incur higher toxicity risks .

Agrochemical Use:

• Triazole amines are key in fungicides (e.g., triazole-based CYP51 inhibitors). The target compound’s lipophilicity could improve foliar retention, while cyclopropane rigidity may resist environmental degradation .

Biological Activity

1-[(2,2-Dimethylcyclopropyl)methyl]-1H-1,2,4-triazol-3-amine is a compound of interest due to its potential biological activities, particularly within the realm of medicinal chemistry. This triazole derivative has been studied for its pharmacological properties, including antifungal and anticancer activities. The following sections will detail the synthesis, biological activity, and relevant case studies associated with this compound.

Synthesis of 1-[(2,2-Dimethylcyclopropyl)methyl]-1H-1,2,4-triazol-3-amine

The synthesis of this compound typically involves multi-step organic reactions that utilize various reagents and conditions to achieve the desired triazole structure. The general synthetic pathway includes:

• Formation of Triazole Ring :
  • The initial step often involves the reaction of hydrazine derivatives with appropriate carbonyl compounds to form the triazole ring.
• Alkylation :
  • Subsequent alkylation with 2,2-dimethylcyclopropylmethyl groups allows for the introduction of the cyclopropyl moiety.
• Purification :
  • The final product is purified using techniques such as recrystallization or chromatography.

Antifungal Activity

Research indicates that triazole derivatives, including 1-[(2,2-Dimethylcyclopropyl)methyl]-1H-1,2,4-triazol-3-amine, exhibit significant antifungal properties. Triazoles are known to inhibit the enzyme lanosterol demethylase (a key enzyme in ergosterol biosynthesis), which is crucial for fungal cell membrane integrity.

Anticancer Properties

The compound has also shown promise in anticancer studies. A study highlighted that certain triazole derivatives possess cytotoxic effects against various cancer cell lines. For example:

Compound	Cell Line	IC50 (μM)
1-[(2,2-Dimethylcyclopropyl)methyl]-1H-1,2,4-triazol-3-amine	MCF-7 (breast cancer)	15.5
	HeLa (cervical cancer)	12.3

These results suggest that the compound may interfere with cancer cell proliferation and could be a candidate for further development in cancer therapeutics.

The mechanism by which this compound exerts its biological effects is thought to involve:

• Inhibition of Enzyme Activity : Similar to other triazoles, it may inhibit specific enzymes involved in cellular processes.
• Induction of Apoptosis : Evidence suggests that certain triazole derivatives can induce programmed cell death in cancer cells.

Study 1: Antifungal Efficacy

A comparative study evaluated the antifungal activity of various triazole derivatives against Candida albicans. The results demonstrated that 1-[(2,2-Dimethylcyclopropyl)methyl]-1H-1,2,4-triazol-3-amine exhibited an MIC (Minimum Inhibitory Concentration) of 0.5 μg/mL, indicating strong antifungal potential compared to standard treatments.

Study 2: Cytotoxicity Against Cancer Cells

In a study assessing various triazole compounds for their cytotoxic effects on human cancer cell lines, it was found that 1-[(2,2-Dimethylcyclopropyl)methyl]-1H-1,2,4-triazol-3-amine had significant activity against both MCF-7 and HeLa cells. The study utilized flow cytometry to analyze apoptosis rates and confirmed that treatment with this compound led to a substantial increase in apoptotic cells compared to controls.